Cas no 227456-33-9 (3-Mercapto-2-methyl butanol)
3-Mercapto-2-methyl butanol structure
Product Name:3-Mercapto-2-methyl butanol
CAS No:227456-33-9
MF:C5H12OS
MW:120.213180541992
CID:1079835
PubChem ID:22327742
Update Time:2025-08-02
3-Mercapto-2-methyl butanol Chemical and Physical Properties
Names and Identifiers
-
- 3-mercapto-2-methyl-1-butanol
- 2-methyl-3-sulfanylbutan-1-ol
- 1-butanol, 3-mercapto-2-methyl-
- 3-mercapto-2-methylbutanol
- 3-Mercapto-2-methyl butanol
-
- Inchi: 1S/C5H12OS/c1-3-4(2)5(6)7/h4-7H,3H2,1-2H3
- InChI Key: MRVKDGZLSALAIU-UHFFFAOYSA-N
- SMILES: SC(C(C)CC)O
Computed Properties
- Exact Mass: 120.06096
- Monoisotopic Mass: 120.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 47.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- Density: 0.974
- Boiling Point: 190.1°C at 760 mmHg
- Flash Point: 68.8°C
- Refractive Index: 1.472
- PSA: 20.23
- FEMA: 3993 | ERYTHRO AND THREO-3-MERCAPTO-2-METHYLBUTAN-1-OL
3-Mercapto-2-methyl butanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M433380-500mg |
3-Mercapto-2-methyl butanol |
227456-33-9 | 500mg |
$ 3000.00 | 2023-09-06 | ||
| Enamine | EN300-7585774-0.05g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 0.05g |
$252.0 | 2025-02-24 | |
| Enamine | EN300-7585774-0.1g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 0.1g |
$376.0 | 2025-02-24 | |
| Enamine | EN300-7585774-0.25g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 0.25g |
$538.0 | 2025-02-24 | |
| Enamine | EN300-7585774-0.5g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 0.5g |
$847.0 | 2025-02-24 | |
| Enamine | EN300-7585774-1.0g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 1.0g |
$1086.0 | 2025-02-24 | |
| Enamine | EN300-7585774-2.5g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 2.5g |
$2127.0 | 2025-02-24 | |
| Enamine | EN300-7585774-5.0g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 5.0g |
$3147.0 | 2025-02-24 | |
| Enamine | EN300-7585774-10.0g |
2-methyl-3-sulfanylbutan-1-ol |
227456-33-9 | 95.0% | 10.0g |
$4667.0 | 2025-02-24 | |
| 1PlusChem | 1P00347B-100mg |
3-mercapto-2-methyl butanol |
227456-33-9 | 95% | 100mg |
$302.00 | 2024-05-24 |
3-Mercapto-2-methyl butanol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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